![molecular formula C17H15Br2N3O5S B299289 N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide](/img/structure/B299289.png)
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide
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Overview
Description
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide, also known as BPH-715, is a novel small molecule inhibitor that has shown potential in the field of cancer research.
Mechanism of Action
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide acts as a dual inhibitor of both the heat shock protein 90 (HSP90) and the vascular endothelial growth factor receptor 2 (VEGFR2). HSP90 is a chaperone protein that plays a crucial role in the folding and stabilization of various oncogenic proteins. VEGFR2 is a receptor protein that plays a critical role in angiogenesis, which is the formation of new blood vessels that supply nutrients and oxygen to cancer cells. By inhibiting both HSP90 and VEGFR2, this compound disrupts the survival and growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis and metastasis, which are critical processes for cancer progression. Additionally, this compound has been found to enhance the efficacy of other chemotherapeutic agents, such as paclitaxel and doxorubicin.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide is its specificity for HSP90 and VEGFR2, which makes it a promising candidate for cancer therapy. However, one limitation is that this compound is still in the preclinical stage of development, and its efficacy and safety in humans are yet to be determined.
Future Directions
Future research on N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide could focus on its potential use in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, further studies could investigate the safety and toxicity of this compound in animal models and human clinical trials. Furthermore, the development of more potent and selective inhibitors of HSP90 and VEGFR2 could lead to the discovery of even more effective cancer therapies.
Synthesis Methods
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide is synthesized by reacting 6-bromo-1,3-benzodioxole-5-carbaldehyde with hydrazine hydrate in the presence of acetic acid to form the corresponding hydrazone. The resulting hydrazone is then reacted with N-(2-bromophenyl)methanesulfonamide and 2-oxoethyl isocyanate to yield this compound.
Scientific Research Applications
N-(2-{2-[(6-bromo-1,3-benzodioxol-5-yl)methylene]hydrazino}-2-oxoethyl)-N-(2-bromophenyl)methanesulfonamide has been studied for its potential use in cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis and inhibit angiogenesis in cancer cells.
properties
Molecular Formula |
C17H15Br2N3O5S |
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Molecular Weight |
533.2 g/mol |
IUPAC Name |
N-[(E)-(6-bromo-1,3-benzodioxol-5-yl)methylideneamino]-2-(2-bromo-N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C17H15Br2N3O5S/c1-28(24,25)22(14-5-3-2-4-12(14)18)9-17(23)21-20-8-11-6-15-16(7-13(11)19)27-10-26-15/h2-8H,9-10H2,1H3,(H,21,23)/b20-8+ |
InChI Key |
HJTGAGYVVDTPLU-DNTJNYDQSA-N |
Isomeric SMILES |
CS(=O)(=O)N(CC(=O)N/N=C/C1=CC2=C(C=C1Br)OCO2)C3=CC=CC=C3Br |
SMILES |
CS(=O)(=O)N(CC(=O)NN=CC1=CC2=C(C=C1Br)OCO2)C3=CC=CC=C3Br |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NN=CC1=CC2=C(C=C1Br)OCO2)C3=CC=CC=C3Br |
Origin of Product |
United States |
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